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Compound of Interest
Compound Name: 3,5-Dichlorothiophenol

Cat. No.: B093695

L  Get Quote

Properly managing the disposal of 3,5-Dichlorothiophenol is critical for ensuring laboratory
safety and environmental protection. This guide provides detailed procedures for researchers,
scientists, and drug development professionals to handle and dispose of this hazardous
chemical in a safe, compliant, and responsible manner. Adherence to these protocols will help
mitigate risks and ensure that all waste is managed in accordance with regulatory
requirements.

Physicochemical and Hazard Data

A summary of key quantitative data for 3,5-Dichlorothiophenol is presented below. This
information is essential for a comprehensive understanding of its hazard profile and for making
informed decisions regarding its handling and disposal.

Property Value Citations

Appearance Solid

Melting Point 62-65 °C [1]

Molecular Weight 179.07 g/mol [2]

Odor Pungent, Stench [2][3]

Vapor Density 6.17 [2]
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Hazard Profile and Safety Precautions

3,5-Dichlorothiophenol is classified as a hazardous substance with the following primary

concerns:

Health Hazards: Harmful if swallowed, causes skin irritation, and serious eye irritation.[1][2] It
may also cause respiratory irritation.[1][2] Ingestion can be toxic.[4]

Environmental Hazards: Avoid release into the environment. Do not let the product enter
drains.[4]

Reactivity Hazards: Hazardous decomposition products upon combustion include carbon
monoxide, carbon dioxide, sulfur oxides, and hydrogen chloride gas.[2][3]

Personal Protective Equipment (PPE):

To minimize exposure, the following personal protective equipment must be worn when

handling 3,5-Dichlorothiophenol:

Eye Protection: Chemical safety goggles that meet European standard EN 166 are required.

[2]

Hand Protection: Chemically resistant gloves, such as nitrile rubber, must be worn.[2] Gloves
should be inspected before use and disposed of properly after handling the chemical.

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent
skin contact.

Respiratory Protection: If working with the powder or in a poorly ventilated area, a NIOSH-
approved respirator may be necessary to avoid inhalation of dust or vapors.

Detailed Disposal Protocol

The disposal of 3,5-Dichlorothiophenol must be handled as hazardous waste. The following

step-by-step protocol outlines the required procedures for its collection, storage, and disposal.

1. Waste ldentification and Classification:
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3,5-Dichlorothiophenol is an organosulfur and aromatic compound, which is classified as
hazardous waste.[5]

All waste streams containing this chemical, including contaminated materials, must be
treated as hazardous.

. Waste Segregation and Collection:

Solid Waste: Collect solid 3,5-Dichlorothiophenol waste in a dedicated, clearly labeled, and
sealable container.

Liquid Waste: If dissolved in a solvent, collect it in a container designated for halogenated
organic waste.[5]

Contaminated Materials: Any materials that have come into contact with 3,5-
Dichlorothiophenol, such as gloves, absorbent pads, and pipette tips, must be collected as
solid hazardous waste.[6] These items should be placed in a sealed bag or a designated
container.[7]

. Container Management:

Container Type: Use sturdy, leak-proof containers that are chemically compatible with 3,5-
Dichlorothiophenol.[8] The original container may be used if it is in good condition.[7]

Labeling: All waste containers must be clearly labeled with the words "HAZARDOUS
WASTE" and the full chemical name "3,5-Dichlorothiophenol”.[9] The label should also
include the date when waste was first added to the container.

Container Sealing: Waste containers must be kept tightly sealed at all times, except when
adding waste, to prevent the release of vapors.[38][9]

. On-Site Storage:

Storage Location: Store waste containers in a designated satellite accumulation area (SAA)
that is at or near the point of generation.[7]
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e Secondary Containment: All liquid waste containers must be stored in secondary
containment to prevent spills from spreading.[8]

e Segregation: Store containers of 3,5-Dichlorothiophenol waste away from incompatible
materials, such as strong oxidizing agents.[3]

5. Disposal Request and Pickup:

e Scheduling Pickup: Once a waste container is full (no more than 90% capacity), or if waste
has been stored for a designated period (e.g., 150 days for laboratory waste), a pickup
request should be submitted to your institution's Environmental Health and Safety (EHS) or
hazardous waste management department.[7][10]

o Final Disposal: The collected waste will be transported to an approved waste disposal facility
for proper treatment, which typically involves high-temperature incineration in a specialized
unit designed for aromatic and organosulfur compounds.[2][4][5][11]

Emergency Procedures for Spills
In the event of a spill, follow these procedures immediately:

o Evacuate: Clear the immediate area of all personnel.

e Ventilate: Ensure the area is well-ventilated, if safe to do so.

o Containment: For small spills, use an inert absorbent material like Chemizorb® or sand to
contain the substance. Prevent the spill from entering drains by covering them.

o Collection: Carefully collect the absorbed material and place it into a sealed, labeled
container for hazardous waste disposal.[2][3]

o Decontamination: Clean the affected area thoroughly.

o Reporting: Report the spill to your laboratory supervisor and EHS department.

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of 3,5-

Dichlorothiophenol.

Identify Waste:
3,5-Dichlorothiophenol

(Solid, Liquid, Contaminated Materials)

:

Segregate Waste Streams:
- Halogenated Organic (Liquid)
- Solid Chemical Waste

:

Select & Label Container:
'HAZARDOUS WASTE'
Chemical Name & Date

1
Waste Generatjon & Collection

¥
Seal Container Tightly

:

Store in Designated SAA
with Secondary Containment

:

Segregate from Incompatibles
(e.g., Oxidizers)

1
Interim Storage

v

Monitor Container Fill Level
(£ 90% Full)

:

Request Waste Pickup
from EHS

Transport to Approved
Waste Disposal Facility

High-Temperature Incineration

Final Disposal

Figure 1: 3,5-Dichlorothiophenol Disposal Workflow
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Caption: Workflow for the safe disposal of 3,5-Dichlorothiophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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